Cas no 209286-11-3 (6-Isoquinolinamine, 1-chloro-7-methyl-)

• Product Name: 6-Isoquinolinamine, 1-chloro-7-methyl-
• CAS No: 209286-11-3
• MF: C₁₀H₉ClN₂
• MW: 192.644860982895
• CID: 3904223
• PubChem ID: 53811061
• Update Time: 2025-05-24

6-Isoquinolinamine, 1-chloro-7-methyl- Chemical and Physical Properties

Names and Identifiers

• 6-Isoquinolinamine, 1-chloro-7-methyl-
• 1-Chloro-7-methylisoquinolin-6-amine
• SCHEMBL7214223
• 209286-11-3
• DB-191113
• 1-Chloro-7-methyl-6-isoquinolinamine
• 1-chloro-7-methyl-isoquinolin-6-ylamine
• FPCJMVYZRQSCKE-UHFFFAOYSA-N

• Inchi： 1S/C10H9ClN2/c1-6-4-8-7(5-9(6)12)2-3-13-10(8)11/h2-5H,12H2,1H3
• InChI Key： FPCJMVYZRQSCKE-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=C(N)C(C)=C2)C=CN=1

Computed Properties

• Exact Mass: 192.045
• Monoisotopic Mass: 192.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 6-Isoquinolinamine, 1-chloro-7-methyl-

Introduction to 6-Isoquinolinamine, 1-chloro-7-methyl- (CAS No. 209286-11-3)

6-Isoquinolinamine, 1-chloro-7-methyl-, identified by its Chemical Abstracts Service (CAS) number 209286-11-3, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline family, a class of nitrogen-containing aromatic organic compounds known for their diverse biological activities and structural versatility. The presence of both an amine group and a chloro substituent in its molecular structure endows it with unique chemical properties that make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The structural framework of 6-Isoquinolinamine, 1-chloro-7-methyl- consists of a benzene ring fused to a pyridine ring, with additional functional groups that enhance its reactivity. Specifically, the 1-chloro substituent at the 7-position and the methyl group contribute to its distinct electronic and steric characteristics. These features are crucial in determining its interaction with biological targets, making it a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in isoquinoline derivatives due to their potential applications in treating various diseases, including cancer, infectious diseases, and neurological disorders. The amine group in 6-Isoquinolinamine, 1-chloro-7-methyl- serves as a versatile handle for further functionalization, allowing chemists to design complex molecules with tailored biological activities. For instance, modifications at this position can lead to the development of novel kinase inhibitors or antimicrobial agents.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of bioactive scaffolds. Researchers have leveraged its structural motifs to develop inhibitors targeting enzymes such as tyrosine kinases and DNA topoisomerases, which are implicated in cancer progression. The 1-chloro group facilitates nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores while maintaining the core isoquinoline structure.

Recent studies have highlighted the significance of 6-Isoquinolinamine, 1-chloro-7-methyl- in the development of small-molecule drugs. A notable example comes from research published in the journal *Organic Letters*, where this compound was used as a key intermediate in synthesizing a series of isoquinoline-based inhibitors with potent activity against Bruton's tyrosine kinase (BTK), a critical enzyme in B-cell signaling pathways. These inhibitors show promise in treating autoimmune diseases such as rheumatoid arthritis and chronic lymphocytic leukemia (CLL).

The synthesis of 6-Isoquinolinamine, 1-chloro-7-methyl- typically involves multi-step organic transformations starting from readily available aromatic precursors. Common synthetic routes include Friedel-Crafts alkylation followed by chlorination and subsequent reduction steps to introduce the amine functionality. Advances in catalytic methods have improved the efficiency and selectivity of these reactions, making it feasible to produce this compound on a larger scale for industrial applications.

The pharmacological profile of derivatives derived from 6-Isoquinolinamine, 1-chloro-7-methyl- has been extensively studied. In vitro assays have demonstrated that certain analogs exhibit inhibitory effects on enzymes involved in inflammation and cell proliferation. For instance, modifications at the methyl substituent have been shown to modulate binding affinity and selectivity towards specific biological targets. This underscores the importance of structural optimization in developing effective therapeutic agents.

Moreover, computational studies using molecular modeling techniques have provided insights into the interactions between isoquinoline derivatives and their biological targets. These studies help predict binding affinities and identify potential lead compounds for further development. The integration of experimental data with computational methods has accelerated the drug discovery process significantly.

The versatility of 6-Isoquinolinamine, 1-chloro-7-methyl- extends beyond its role as an intermediate in drug synthesis. It has also been explored as a ligand in coordination chemistry, where it forms complexes with transition metals such as palladium and copper. These metal complexes exhibit catalytic activity in various transformations, including cross-coupling reactions that are pivotal in organic synthesis.

In conclusion,6-Isoquinolinamine, 1-chloro-7-methyl- (CAS No. 209286-11-3) represents a fascinating compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical modifications, making it a valuable building block for synthesizing bioactive molecules. As research continues to uncover new therapeutic targets and synthetic strategies,6-Isoquinolinamine, along with its derivatives,is poised to play an increasingly important role in addressing unmet medical needs.